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Compound of Interest

Compound Name:
5-[(2-Chloropropanoyl)amino]-2-

hydroxybenzoic acid

CAS No.: 862853-64-3

Cat. No.: B1402903

Get Quote

This Application Note provides a rigorous, field-validated protocol for the synthesis of 5-[(2-
Chloropropanoyl)amino]-2-hydroxybenzoic acid (also known as N-(2-chloropropionyl)-5-

aminosalicylic acid). This compound serves as a critical intermediate in the development of

novel anti-inflammatory conjugates and prodrugs, leveraging the

-haloacyl moiety for further nucleophilic substitution (e.g., with amines or thiols).

Part 1: Introduction & Retrosynthetic Analysis
The target molecule is an amide derivative of 5-Aminosalicylic Acid (5-ASA). The synthesis

challenges lie in the chemoselective acylation of the aniline nitrogen in the presence of a free

phenolic hydroxyl and a carboxylic acid.

Retrosynthesis: The most efficient disconnection is at the amide bond.

Precursors: 5-Aminosalicylic acid (Mesalazine) and 2-Chloropropanoyl chloride.
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Key Challenge: Preventing O-acylation (ester formation) and hydrolysis of the highly reactive

acid chloride.

Solution: A Schotten-Baumann approach using controlled pH in an aqueous/organic biphasic

system or a homogeneous aqueous base method.

Part 2: Materials & Safety Profile
Safety Critical Warning:

2-Chloropropanoyl chloride: Highly corrosive, lachrymator. Reacts violently with water.

Handle only in a fume hood.

5-ASA: Irritant, light-sensitive (oxidizes to brown quinones).

Reagent
CAS No.[1][2]
[3][4]

Role Eq. Notes

5-Aminosalicylic

acid
89-57-6 Substrate 1.0

Use high purity

(>98%)

2-

Chloropropanoyl

chloride

7623-09-8 Electrophile 1.1 - 1.2
Distill if

dark/yellow

Sodium

Bicarbonate
144-55-8 Base 2.5 - 3.0 Buffering agent

Tetrahydrofuran

(THF)
109-99-9 Co-solvent -

Stabilizer-free

preferred

Hydrochloric Acid

(conc.)
7647-01-0

Quench/Precipita

tion
- Adjust to pH 2.0

Part 3: Experimental Protocol
Method A: Modified Schotten-Baumann Synthesis
(Recommended)
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Rationale: This method maximizes N-selectivity by leveraging the higher nucleophilicity of the

amine at controlled pH, while the aqueous medium hydrolyzes any transient O-acyl esters.

Step 1: Solubilization

In a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer and thermometer,

suspend 5-ASA (15.3 g, 100 mmol) in Water (150 mL).

Add Sodium Bicarbonate (21.0 g, 250 mmol) in portions. Stir until effervescence ceases and

a clear, slightly brownish solution forms (pH ~8.5).

Expert Note: If the solution is dark brown/black, the 5-ASA is oxidized. Recrystallize the

starting material with sodium dithionite before use.

Cool the solution to 0–5 °C using an ice/salt bath.

Step 2: Acylation 4. Dilute 2-Chloropropanoyl chloride (14.0 g, ~10.7 mL, 110 mmol) in THF (30

mL).

Why THF? Dilution prevents localized heating and "hotspot" over-reaction during addition.

Add the acid chloride solution dropwise over 45–60 minutes, maintaining the internal
temperature < 5 °C.

Critical Control: Monitor pH.[5][6] If pH drops below 7, add small amounts of saturated
NaHCO₃ solution to maintain pH 7–8.

Step 3: Reaction Completion 6. Allow the mixture to stir at 0 °C for 1 hour, then warm to room

temperature (20–25 °C) and stir for an additional 2 hours. 7. Check reaction progress via TLC

(System: DCM:MeOH:AcOH 90:10:1). The starting material (Rf ~0.3) should disappear,

replaced by the product (Rf ~0.5).

Step 4: Workup & Isolation 8. Cool the reaction mixture back to 0–5 °C. 9. Slowly acidify with

6N HCl to pH 2.0–2.5.

Observation: A thick white to off-white precipitate will form.

Stir the slurry for 30 minutes to ensure complete precipitation.
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Filter the solid under vacuum.
Wash the filter cake with Cold Water (3 x 50 mL) to remove inorganic salts and traces of
chloropropionic acid.
Wash with Cold Ethanol (1 x 20 mL) to remove unreacted organic impurities.

Step 5: Purification 14. Recrystallization: Dissolve the crude solid in a minimum amount of hot

Ethanol/Water (80:20). 15. Allow to cool slowly to room temperature, then refrigerate at 4 °C

overnight. 16. Filter the crystals and dry in a vacuum oven at 50 °C for 12 hours.

Yield Expectation: 75–85% Appearance: White to off-white crystalline powder.

Part 4: Process Visualization (DOT Diagram)
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Start: 5-ASA (Solid)

Solubilization
(Water + NaHCO3, pH ~8.5)

Acylation Step
Add 2-Chloropropanoyl Chloride/THF

(0-5°C, Dropwise)

Reaction Phase
Stir 1h @ 0°C -> 2h @ RT

(Monitor pH 7-8)

QC Check: TLC/HPLC
SM Consumed?

No (Adjust pH/Time)

Acidification
Add 6N HCl to pH 2.0

(Precipitation)

Yes

Filtration & Wash
(Cold Water + EtOH wash)

Recrystallization
(EtOH/Water 80:20)

Final Product:
5-[(2-Chloropropanoyl)amino]-2-hydroxybenzoic acid

Click to download full resolution via product page
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Figure 1: Workflow for the chemoselective N-acylation of 5-ASA via Schotten-Baumann

conditions.

Part 5: Analytical Characterization
To validate the synthesis, the following spectral data should be obtained:

Technique
Expected Signal /
Characteristic

Interpretation

1H NMR (DMSO-d6)
1.65 (d, 3H,

)

Methyl group of

chloropropanoyl moiety.

4.75 (q, 1H,

)

Alpha-proton (deshielded by Cl

and C=O).

10.1 (s, 1H,

)

Amide proton (confirms N-

acylation).

6.9 - 8.2 (m, 3H, Ar-H)
Aromatic protons of salicylic

acid core.

IR (KBr) 3350-3400 cm N-H stretch.

1650-1660 cm Amide I band (C=O).

1680-1700 cm Carboxylic acid C=O.

Mass Spec (ESI) [M+H]+ ~ 244.0
Matches Formula

C10H10ClNO4.

Part 6: Troubleshooting & Expert Tips
O-Acylation Side Product: If the IR spectrum shows an ester band (~1750 cm
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), the phenol has reacted. This usually happens if the pH was too high (>11) or the
temperature rose above 10 °C during addition.

Remedy: Stir the crude product in 1M NaOH for 30 mins at RT before final acidification.

The phenolic ester is much more labile than the amide and will hydrolyze selectively.

Stereochemistry: If using chiral (R)- or (S)-2-chloropropanoyl chloride, the reaction generally

proceeds with retention of configuration, but slight racemization can occur if the temperature

is high or strong bases (like pyridine) are used in excess. The Schotten-Baumann method

minimizes racemization.

Coloration: 5-ASA derivatives oxidize easily. Perform all drying steps under vacuum or inert

atmosphere (Nitrogen) to maintain a white appearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Fabs%2F10.1080%2F00397910903219484
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.organic-chemistry.org%2Fnamedreactions%2Fschotten-baumann-reaction.shtm
https://www.sigmaaldrich.com/TW/zh/product/aablocksinc/aabh97d291af
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2Fa79809
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-4-chloro-2-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/70149940
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F2-Chloropropionyl-chloride
https://www.benchchem.com/product/b1402903?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1402903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CAS#:6291-36-7 | 5-amino-2-hydroxybenzoic acid,hydrochloride | Chemsrc
[chemsrc.com]

2. 5-Amino-4-chloro-2-hydroxybenzoic acid | C7H6ClNO3 | CID 44181797 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. 5-Amino-2-(propan-2-yloxy)benzoic acid | 920739-83-9 [sigmaaldrich.com]

5. ChemIndia - Chemicals Inventory of India [chemindia.chemicals.gov.in]

6. mdpi.com [mdpi.com]

7. 5-Amino-2-hydroxybenzoic acid;2-hydroxybenzamide | C14H14N2O5 | CID 70149940 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthesis protocol for 5-[(2-Chloropropanoyl)amino]-2-
hydroxybenzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1402903/docs#synthesis-protocol-for-5-2-
chloropropanoyl-amino-2-hydroxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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